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4-Methoxypyrimidin-5-ol: An Obscure Molecule
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Compound of Interest

Compound Name: 4-Methoxypyrimidin-5-ol

Cat. No.: B15054124

Despite the vast landscape of chemical and biomedical research, the specific history and
discovery of the pyrimidine derivative 4-methoxypyrimidin-5-ol remain largely unchronicled in
publicly accessible scientific literature. While the broader class of pyrimidine-containing
molecules is of immense interest to researchers in drug development, this particular compound
appears to be a lesser-known entity, with its initial synthesis and characterization details absent
from prominent databases and historical reviews.

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for
a wide array of biologically active compounds, including anticancer, antibacterial, and antiviral
agents.[1][2][3][4][5] The rich history of pyrimidine chemistry is filled with discoveries that have
led to significant therapeutic advancements. However, 4-methoxypyrimidin-5-ol does not
feature in these historical narratives.

Public chemical databases, such as PubChem, provide essential but limited information on 4-
methoxypyrimidin-5-ol, listing its chemical formula (CsHeN202), molecular weight, and
various chemical identifiers, including CAS numbers 71133-22-7 and 71133-25-0.[6] Synonyms
for the compound include 5-Methoxypyrimidin-4-ol and 5-Methoxypyrimidin-4(3H)-one.[6] This
information confirms its existence as a cataloged chemical entity but offers no insight into its
origins or the researchers who first synthesized it.

Extensive searches for its synthesis, biological evaluation, and any associated experimental
protocols or signaling pathway involvement have proven fruitless. The scientific literature is
replete with studies on various other methoxypyrimidine and hydroxypyrimidine derivatives,
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detailing their synthesis and pharmacological properties. However, these studies do not
specifically mention or provide methods that can be definitively attributed to the first preparation
of 4-methoxypyrimidin-5-ol.

It is plausible that 4-methoxypyrimidin-5-ol exists as a synthetic intermediate in the
preparation of more complex molecules or as a compound that has been synthesized but not
extensively studied or reported upon in peer-reviewed literature. Without access to primary
research articles or patents detailing its initial preparation and characterization, a
comprehensive technical guide on its discovery and history cannot be constructed.

For researchers and scientists interested in this molecule, the path forward would likely involve
novel synthetic explorations and a full suite of biological and pharmacological screenings to
elucidate its properties and potential applications. As it stands, 4-methoxypyrimidin-5-ol
remains a molecule with a history waiting to be written.

Chemical Properties

While historical and biological data are scarce, the fundamental chemical properties of 4-
methoxypyrimidin-5-ol can be summarized from available database information.

Property Value Source
Molecular Formula CsHeN20:2 [6]
Molecular Weight 126.11 g/mol [6]
CAS Number 71133-22-7, 71133-25-0 [6]

Logical Relationship: Information Scarcity

The current state of knowledge regarding 4-methoxypyrimidin-5-ol can be visualized as a
direct path from inquiry to a lack of detailed information.

Search of Scientific Databases Reveals Absence of Specific Historical Accounts,
and Literature Synthesis Protocols, and Biological Data

Click to download full resolution via product page

Inquiry into the Discovery and History of
4-methoxypyrimidin-5-ol

Initiates
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Caption: Flowchart illustrating the current lack of available information on 4-
methoxypyrimidin-5-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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